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Compound of Interest

Compound Name: XPhosPdG3

Cat. No.: B11928095 Get Quote

Essential Safety and Handling Guide for XPhos
Pd G3
For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical reagents is paramount. This document provides crucial safety and

logistical information for the use of XPhos Pd G3, a third-generation Buchwald precatalyst

widely employed in cross-coupling reactions. Adherence to these guidelines is essential for

ensuring personal safety and maintaining the integrity of experimental work.

Chemical Identifier:

Compound Name CAS Number Molecular Formula

XPhos Pd G3 1445085-55-1 C₄₆H₆₂NO₃PPdS

Hazard Identification:

Based on available Safety Data Sheets (SDS), XPhos Pd G3 is classified as a substance that

can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2]

Currently, no quantitative data on occupational exposure limits or toxicity (e.g., LD50, LC50) is

available.[1][2] Therefore, it is crucial to handle this compound with a high degree of caution.
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A comprehensive personal protective equipment strategy is vital when handling XPhos Pd G3.

The following table summarizes the recommended PPE for different laboratory operations.

Operation
Eye/Face
Protection

Skin and Body
Protection

Hand
Protection

Respiratory
Protection

Storage &

Inspection

Safety glasses

with side shields

Standard

laboratory coat
Nitrile gloves

Not generally

required if the

container is

sealed

Weighing &

Transfer

Tightly fitting

safety goggles

Flame-retardant

lab coat

Double-gloving

with nitrile or

neoprene gloves

Recommended if

not performed in

a certified

chemical fume

hood

Reaction Setup
Safety goggles

and a face shield

Flame-retardant

lab coat, long

pants, and

closed-toe shoes

Chemical-

resistant gloves

(e.g., neoprene

over nitrile)

To be performed

within a certified

chemical fume

hood

Work-up &

Purification
Safety goggles

Standard

laboratory coat
Nitrile gloves

To be performed

within a certified

chemical fume

hood

Spill & Disposal
Safety goggles

and a face shield

Chemical-

resistant apron

over a lab coat

Heavy-duty

chemical-

resistant gloves

Required if

significant dust

or aerosols are

generated

Safe Handling and Operational Workflow
Adherence to a systematic workflow is essential for minimizing exposure risk and ensuring the

safe handling of XPhos Pd G3 from receipt to disposal.
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Pre-Operation

Handling

Post-Operation & Disposal

Review SDS

Don Appropriate PPE

Prepare & Inspect Fume Hood

Assemble Spill Kit

Weighing (Inert Atmosphere Recommended)

Transfer to Reaction Vessel

Perform Reaction in Fume Hood

Quench Reaction Mixture Safely

Decontaminate Glassware

Segregate & Label Waste

Dispose of Waste via Licensed Contractor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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